Cas no 1891664-14-4 (1-(3-methanesulfonylphenyl)methylcyclopropan-1-amine)

• Product Name: 1-(3-methanesulfonylphenyl)methylcyclopropan-1-amine
• CAS No: 1891664-14-4
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 5961357
• PubChem ID: 117324126
• Update Time: 2025-06-28

1-(3-methanesulfonylphenyl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methanesulfonylphenyl)methylcyclopropan-1-amine
• 1891664-14-4
• 1-[(3-methanesulfonylphenyl)methyl]cyclopropan-1-amine
• EN300-2004817

• Inchi： 1S/C11H15NO2S/c1-15(13,14)10-4-2-3-9(7-10)8-11(12)5-6-11/h2-4,7H,5-6,8,12H2,1H3
• InChI Key： QUXXCPJIOKSCGE-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC=CC(=C1)CC1(CC1)N)(=O)=O

Computed Properties

• Exact Mass: 225.08234989g/mol
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 68.5Ų

Additional information on 1-(3-methanesulfonylphenyl)methylcyclopropan-1-amine

1-(3-Methanesulfonylphenyl)methylcyclopropan-1-amine: A Comprehensive Overview

1-(3-Methanesulfonylphenyl)methylcyclopropan-1-amine (CAS No. 1891664-14-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 1-(3-methanesulfonylphenyl)methylcyclopropan-1-amine.

The chemical structure of 1-(3-methanesulfonylphenyl)methylcyclopropan-1-amine is composed of a cyclopropane ring substituted with a methyl group and a phenyl group bearing a methanesulfonyl moiety. The presence of these functional groups imparts distinct chemical and biological properties to the compound. The cyclopropane ring, known for its high ring strain, contributes to the molecule's reactivity and stability. The methanesulfonyl group, on the other hand, is a versatile functional group that can participate in various chemical reactions and interactions with biological targets.

Synthesis of 1-(3-methanesulfonylphenyl)methylcyclopropan-1-amine typically involves multi-step processes, including the formation of the cyclopropane ring and the introduction of the methanesulfonyl substituent. One common approach is to start with a suitable cyclopropane derivative and functionalize it through selective reactions. For instance, a cyclopropylmethyl derivative can be reacted with an aryl sulfonyl chloride to introduce the methanesulfonyl group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for research and development purposes.

In terms of biological activity, 1-(3-methanesulfonylphenyl)methylcyclopropan-1-amine has been studied for its potential as a modulator of various biological pathways. Research has shown that this compound can interact with specific receptors and enzymes, leading to modulations in cellular signaling and function. For example, studies have demonstrated that 1-(3-methanesulfonylphenyl)methylcyclopropan-1-amine can act as an antagonist or agonist for certain G protein-coupled receptors (GPCRs), which are key targets in drug discovery for conditions such as neurological disorders and cardiovascular diseases.

One notable area of research involves the evaluation of 1-(3-methanesulfonylphenyl)methylcyclopropan-1-amine as a potential therapeutic agent for neurodegenerative diseases. Preclinical studies have indicated that this compound can exert neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. Additionally, it has been shown to improve cognitive function in animal models of Alzheimer's disease, suggesting its potential as a novel treatment option.

Beyond its therapeutic applications, 1-(3-methanesulfonylphenyl)methylcyclopropan-1-amine has also been explored for its use in diagnostic imaging. The unique chemical properties of this compound make it suitable for conjugation with imaging agents, allowing for non-invasive visualization of specific biological processes. This application has significant implications for early disease detection and monitoring treatment efficacy.

The safety profile of 1-(3-methanesulfonylphenyl)methylcyclopropan-1-amine is another critical aspect that has been extensively studied. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 1-(3-methanesulfonylphenyl)methylcyclopropan-1-amine (CAS No. 1891664-14-4) is a multifaceted compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for further investigation and development. As research continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments in various medical fields.